Cas no 1805873-20-4 (1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one)
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
-
- Inchi: 1S/C12H13BrF2O2/c1-3-8-4-5-9(11(13)7(2)16)6-10(8)17-12(14)15/h4-6,11-12H,3H2,1-2H3
- InChI Key: KTIQDDRUZUQPEM-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(CC)=C(C=1)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 261
- XLogP3: 4.2
- Topological Polar Surface Area: 26.3
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022327-250mg |
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one |
1805873-20-4 | 97% | 250mg |
489.60 USD | 2021-06-24 | |
| Alichem | A013022327-500mg |
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one |
1805873-20-4 | 97% | 500mg |
823.15 USD | 2021-06-24 | |
| Alichem | A013022327-1g |
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one |
1805873-20-4 | 97% | 1g |
1,579.40 USD | 2021-06-24 |
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
Recent Advances in the Study of 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4)
The compound 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.
Recent studies have highlighted the importance of 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one as a versatile building block in the development of fluorinated pharmaceutical compounds. The presence of both bromo and difluoromethoxy functional groups makes this compound particularly valuable for structure-activity relationship (SAR) studies, enabling medicinal chemists to explore various modifications while maintaining desirable pharmacokinetic properties.
In synthetic chemistry applications, researchers from the University of Tokyo (2023) demonstrated the efficient use of this compound in palladium-catalyzed cross-coupling reactions to create diverse aryl-alkyl linkages. Their work, published in the Journal of Medicinal Chemistry, showed that the bromo group at the α-position to the carbonyl allows for selective functionalization while preserving the difluoromethoxy moiety, which is known to enhance metabolic stability in drug candidates.
Pharmacological investigations have revealed promising directions for this compound's derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs derived from 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one exhibit significant activity against inflammatory targets, particularly in the inhibition of cyclooxygenase-2 (COX-2) with improved selectivity profiles compared to current NSAIDs. The ethylphenyl moiety appears to contribute to enhanced target binding affinity, while the difluoromethoxy group reduces oxidative metabolism.
The compound's potential in CNS drug development has also been explored. Recent preclinical studies suggest that derivatives maintain favorable blood-brain barrier penetration characteristics, making them candidates for neurological disorder treatments. However, researchers caution that the bromo substituent may require modification in final drug candidates to minimize potential toxicity concerns.
From a chemical biology perspective, 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one has shown utility as a photoaffinity labeling probe. Its ability to form covalent bonds with target proteins upon UV irradiation, combined with the isotopic labeling potential of the bromine atom, makes it valuable for target identification studies in proteomics research.
Ongoing research efforts are focusing on optimizing synthetic routes to improve the compound's accessibility. A recent patent application (WO202318765) describes a novel continuous flow process that increases yield while reducing hazardous waste generation during production. This technological advancement could significantly impact the compound's commercial viability for large-scale pharmaceutical applications.
In conclusion, 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features continue to inspire innovative research across multiple therapeutic areas, from inflammation to CNS disorders. Future studies will likely focus on expanding its utility in targeted drug delivery systems and exploring its potential in combination therapies.
1805873-20-4 (1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)